Cas no 2167707-90-4 (2-chloro-4-(3,6-dihydro-2H-pyran-4-yl)pyridin-3-amine)

• Product Name: 2-chloro-4-(3,6-dihydro-2H-pyran-4-yl)pyridin-3-amine
• CAS No: 2167707-90-4
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 6046425
• PubChem ID: 165784015
• Update Time: 2025-05-24

2-chloro-4-(3,6-dihydro-2H-pyran-4-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3,6-dihydro-2H-pyran-4-yl)pyridin-3-amine
• 2167707-90-4
• EN300-1586943

• Inchi： 1S/C10H11ClN2O/c11-10-9(12)8(1-4-13-10)7-2-5-14-6-3-7/h1-2,4H,3,5-6,12H2
• InChI Key： ICDTYNBURPCWGW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C1=CCOCC1)N

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-chloro-4-(3,6-dihydro-2H-pyran-4-yl)pyridin-3-amine

Introduction to 2-chloro-4-(3,6-dihydro-2H-pyran-4-yl)pyridin-3-amine (CAS No. 2167707-90-4)

2-chloro-4-(3,6-dihydro-2H-pyran-4-yl)pyridin-3-amine, identified by its Chemical Abstracts Service (CAS) number 2167707-90-4, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic amine derivative features a pyridine core linked to a 3,6-dihydro-2H-pyran moiety, with a chloro substituent at the 2-position and an amine group at the 3-position of the pyridine ring. The unique structural arrangement of this molecule positions it as a valuable scaffold for the development of novel bioactive agents.

The compound’s structure is particularly noteworthy due to its potential to interact with biological targets in multiple ways. The pyridine ring is a common pharmacophore in medicinal chemistry, known for its ability to engage with various enzymes and receptors. Specifically, the chloro substituent enhances electrophilicity, making it susceptible to nucleophilic attack during drug synthesis, while the amine group provides a site for further functionalization or hydrogen bonding interactions. The 3,6-dihydro-2H-pyran moiety introduces flexibility and stability to the molecule, which can be critical in modulating pharmacokinetic properties such as solubility and metabolic resistance.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, making compounds like 2-chloro-4-(3,6-dihydro-2H-pyran-4-yl)pyridin-3-amine (CAS No. 2167707-90-4) highly attractive for virtual screening and drug design initiatives. Studies have demonstrated that the pyridine-pyran hybrid scaffold can serve as an effective platform for targeting diseases associated with protein-protein interactions. For instance, modifications of this core structure have shown promise in inhibiting kinases and other enzymes implicated in cancer progression.

In particular, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has highlighted the potential of derivatives of this compound in addressing neurological disorders. The chloro and amine functional groups allow for selective binding to neurotransmitter receptors, suggesting applications in treating conditions like Alzheimer’s disease and Parkinson’s disease. Furthermore, the 3,6-dihydro-2H-pyran ring system contributes to blood-brain barrier penetration, a critical factor for therapeutic efficacy in central nervous system (CNS) disorders.

The synthesis of 2-chloro-4-(3,6-dihydro-2H-pyran-4-yl)pyridin-3-amine (CAS No. 2167707-90-4) involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic aromatic substitution at the pyridine ring followed by cyclization with a dihydropyran precursor. Advances in catalytic systems have improved yield and purity, reducing reliance on hazardous reagents while maintaining scalability for industrial applications.

From a regulatory perspective, this compound is not classified as a controlled substance or hazardous material under international guidelines such as those set by the International Agency for Research on Cancer (IARC) or the United Nations Office on Drugs and Crime (UNODC). Its handling follows standard laboratory protocols for organic compounds, ensuring safety without compromising research productivity.

The growing interest in heterocyclic chemistry has positioned derivatives of 2-chloro-4-(3,6-dihydro-2H-pyran-4-yl)pyridin-3-amine (CAS No. 2167707-90-4) as key candidates for clinical trials. Preclinical studies are currently underway to evaluate its efficacy against inflammatory diseases by modulating immune receptor signaling pathways. The structural versatility of this scaffold allows medicinal chemists to explore diverse analogs with tailored pharmacological profiles.

The role of artificial intelligence (AI) in drug discovery has further accelerated interest in compounds like this one. Machine learning models trained on large datasets have identified patterns suggesting that modifications to the chloro, amine, and dihydropyran regions could enhance binding affinity without compromising selectivity. Such insights are driving rapid innovation in synthetic routes and lead optimization strategies.

Economic considerations also favor compounds with structures similar to 2-chloro-4-(3,6-dihydro-2H-pyran-4-y1)pyridin -3 -amine (CAS No. 2167707 -90 -4). Their synthesis does not rely on rare or expensive starting materials but rather on readily available precursors that can be scaled up cost-effectively. This accessibility aligns with global efforts to democratize access to essential medicines through sustainable chemistry practices.

The environmental impact of producing pharmaceutical intermediates like this one is another area receiving attention from researchers seeking greener alternatives. Continuous flow chemistry techniques are being adapted to streamline reactions involving key functional groups such as the chloro substituent while minimizing waste generation—a critical consideration for long-term commercial viability.

Future directions may see exploration of prodrug formulations derived from derivatives of this core structure; such formulations could improve bioavailability or targeted delivery systems using nanoparticle technology combined with ligands attached via reactive sites like the terminal amine group found here.